Cas no 1807975-23-0 (N-[3-(2-oxopropyl)phenyl]acetamide)

N-[3-(2-oxopropyl)phenyl]acetamide is a synthetic organic compound featuring an acetamide group linked to a phenyl ring substituted with a 2-oxopropyl moiety. This structure imparts versatility in organic synthesis, particularly as an intermediate in pharmaceuticals and fine chemicals. Its ketone and amide functionalities enable participation in condensation, reduction, and nucleophilic addition reactions. The compound's well-defined molecular architecture ensures consistent reactivity, making it valuable for constructing complex heterocycles or bioactive molecules. It is typically handled under standard laboratory conditions, with stability suitable for controlled synthetic applications. Proper storage in a cool, dry environment is recommended to maintain purity and shelf life.
N-[3-(2-oxopropyl)phenyl]acetamide structure
1807975-23-0 structure
Product Name:N-[3-(2-oxopropyl)phenyl]acetamide
CAS No:1807975-23-0
MF:C11H13NO2
MW:191.226423025131
CID:6411606
PubChem ID:57260438
Update Time:2025-06-13

N-[3-(2-oxopropyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10391003
    • N-[3-(2-oxopropyl)phenyl]acetamide
    • EN300-1854051
    • 1807975-23-0
    • Inchi: 1S/C11H13NO2/c1-8(13)6-10-4-3-5-11(7-10)12-9(2)14/h3-5,7H,6H2,1-2H3,(H,12,14)
    • InChI Key: XLJBXFCNGGGADT-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1C=CC=C(C=1)NC(C)=O

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

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Additional information on N-[3-(2-oxopropyl)phenyl]acetamide

Comprehensive Analysis of N-[3-(2-oxopropyl)phenyl]acetamide (CAS No. 1807975-23-0): Properties, Applications, and Research Insights

N-[3-(2-oxopropyl)phenyl]acetamide (CAS No. 1807975-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of acetamide derivatives, which are widely studied for their diverse biological activities. The presence of both acetamide and 2-oxopropyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N-[3-(2-oxopropyl)phenyl]acetamide has increased, particularly in the context of drug discovery and medicinal chemistry. Researchers are exploring its potential as a building block for designing novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, making it a valuable candidate for high-throughput screening programs.

One of the key trends driving interest in this compound is its relevance to green chemistry and sustainable synthesis. With growing environmental concerns, scientists are focusing on developing eco-friendly methods to produce N-[3-(2-oxopropyl)phenyl]acetamide with minimal waste and energy consumption. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being investigated to optimize its production process, aligning with the principles of circular economy.

From a structural perspective, CAS No. 1807975-23-0 exhibits interesting physicochemical properties. The acetamide moiety contributes to its solubility in polar solvents, while the aromatic ring provides stability and enables π-π stacking interactions. These characteristics are critical for its behavior in biological systems and its compatibility with various formulation strategies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its conformation and purity.

The compound's potential extends beyond pharmaceuticals. In the field of material science, N-[3-(2-oxopropyl)phenyl]acetamide is being explored as a precursor for functional polymers and smart materials. Its ability to undergo controlled polymerization reactions opens doors to applications in drug delivery systems and biodegradable coatings. Additionally, its derivatives show promise in agrochemical research, where they may serve as templates for developing new plant growth regulators or pest control agents.

Safety and regulatory aspects of CAS No. 1807975-23-0 are also under scrutiny. While not classified as hazardous under current guidelines, researchers emphasize the importance of proper handling protocols and risk assessment during laboratory use. Regulatory bodies such as the FDA and EMA are monitoring its inclusion in drug development pipelines, ensuring compliance with Good Manufacturing Practices (GMP).

In conclusion, N-[3-(2-oxopropyl)phenyl]acetamide represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a compound of enduring scientific and industrial relevance. As interdisciplinary collaborations expand, the full potential of this molecule in addressing global health and sustainability challenges will continue to unfold.

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